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Compound of Interest

Compound Name: ZL0580

Cat. No.: B10824593

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper
Handling and Disposal of the BRD4-Selective Inhibitor ZL0580.

In the dynamic environment of laboratory research, the safe handling and disposal of chemical
compounds are paramount. This document provides a comprehensive guide to the proper
disposal procedures for ZL0580, a selective inhibitor of the first bromodomain (BD1) of BRD4,
which has shown promise in the epigenetic suppression of HIV.[1][2] Adherence to these
guidelines is crucial for ensuring personnel safety and minimizing environmental impact.

While a specific Safety Data Sheet (SDS) for ZL0580 is not publicly available, by examining the
SDS of structurally and functionally similar bromodomain inhibitors, such as OTX015 and JQ1,
and considering the chemical structure of ZL0580, we can establish a robust set of safety and
disposal protocols. ZL0580 is a complex heterocyclic compound containing nitrogen, sulfur,
and fluorine, elements that necessitate careful handling and disposal.[3][4][5][6][7][8]

Comparative Safety Data for Bromodomain
Inhibitors

To inform the safe handling and disposal of ZL0580, the following table summarizes key safety
information from the SDS of related bromodomain inhibitors, OTX015 and JQL1.
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OTX015

Feature . . (+)-JQ1 ZL0580 (Inferred)
(Birabresib)

CAS Number 202590-98-5[9] 1268524-70-4[10] 2377151-10-3[4]

Molecular Formula

C25H22CIN502S[9]

C23H25CIN402S

C25H23F3N404S[4]

Hazard Classification

Acute toxicity, Oral
(Category 4), H302;
Acute aquatic toxicity
(Category 1), H400;

Not classified as

Assumed to have
potential for acute oral

toxicity and aquatic

i ) hazardous[11] toxicity due to

Chronic aquatic o

o structural similarities
toxicity (Category 1), )
with OTX015.

H410[9]

H302: Harmful if Prudence dictates

swallowed. H410: treating ZL0580 as

Hazard Statements Very toxic to aquatic None[11] potentially harmful if
life with long lasting swallowed and toxic to
effects.[9] aquatic life.
Follow similar
precautions: wash
hands thoroughly after
_ P264, P270, P273, handling, do not
Precautionary .
P301 + P312, P330, None[11] eat/drink/smoke when
Statements ) )

P391, P501[9] using, avoid release to
the environment, and
seek medical advice if
swallowed.

) Must be disposed of

Dispose of

) as hazardous
) contents/container to Follow local )
Disposal ) chemical waste
an approved waste regulations.

disposal plant.[9]

through an approved

waste disposal facility.

Experimental Protocols for Safe Disposal
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The following step-by-step guide outlines the recommended procedure for the proper disposal
of ZL0580.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves.

2. Waste Segregation:

e Solid Waste: Collect any solid ZL0580 waste, including contaminated consumables (e.g.,
weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing ZL0580 should be collected in a separate, sealed, and
clearly labeled hazardous liquid waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

e Sharps: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a
designated sharps container for chemical waste.

3. Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"ZL0580," and the approximate concentration and quantity.

4. Storage:

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

5. Disposal:

» All waste containing ZL0580 must be disposed of through your institution's EHS-approved
hazardous waste management program. Do not pour ZL0580 solutions down the drain or
dispose of solid waste in the regular trash.

6. Spill Management:
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 In case of a spill, evacuate the area and prevent others from entering.

 If you are trained and it is safe to do so, contain the spill using appropriate absorbent
materials.

e Collect the contaminated materials into a sealed hazardous waste container.
o Decontaminate the area with a suitable cleaning agent.
o Report the spill to your EHS office.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of ZL0580.
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Caption: ZL0580 Disposal Workflow.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of
ZL0580, fostering a secure and environmentally responsible laboratory environment. Always
consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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